1H-Indene, 1-(1-methylethyl)-

• Molecular Formula: C12H14
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 1-propan-2-yl-1H-indene
• InChI: InChI=1S/C12H14/c1-9(2)11-8-7-10-5-3-4-6-12(10)11/h3-9,11H,1-2H3
• InChI Key: VTACPFVLSHWTGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C=CC2=CC=CC=C12
• CAS No.: 94581-32-5

Description

1H-Indene, 1-(1-methylethyl)- is a useful research compound. Its molecular formula is C12H14 and its molecular weight is 158.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-Butyl lithium (37 ml in hexane) was added to a solution of 1H-indene (6.30 ml) in anhydrous diethyl ether (40 ml) under nitrogen atmosphere at 15° C. The solution was stirred at room temperature for 10 min, 2-bromopropane (18.8 g) in anhydrous ether (100 ml) was added, and stirring was continued for 72 hours. Water (30 ml) was added, the phases were separated, and the aqueous phase was extracted with ether. The combined ether solutions was washed with water, dried (MgSO4) and condensed. The residue was distilled (50°-55° C., 0.03 mmHg) to give 1-isopropyl-1H-indene (5.95 g).